Cas no 2361639-49-6 (N-(7-fluoro-2-oxo-1,2-dihydroquinolin-3-yl)methylprop-2-enamide)

• Product Name: N-(7-fluoro-2-oxo-1,2-dihydroquinolin-3-yl)methylprop-2-enamide
• CAS No: 2361639-49-6
• MF: C₁₃H₁₁FN₂O₂
• MW: 246.237046480179
• CID: 5379509
• PubChem ID: 139015330
• Update Time: 2025-06-11

N-(7-fluoro-2-oxo-1,2-dihydroquinolin-3-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(7-Fluoro-1,2-dihydro-2-oxo-3-quinolinyl)methyl]-2-propenamide
• N-(7-fluoro-2-oxo-1,2-dihydroquinolin-3-yl)methylprop-2-enamide

• Inchi： 1S/C13H11FN2O2/c1-2-12(17)15-7-9-5-8-3-4-10(14)6-11(8)16-13(9)18/h2-6H,1,7H2,(H,15,17)(H,16,18)
• InChI Key： NEUZYYHJGAKVDK-UHFFFAOYSA-N
• SMILES： C(NCC1=CC2=C(NC1=O)C=C(F)C=C2)(=O)C=C

Experimental Properties

• Density: 1.256±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 513.1±50.0 °C(Predicted)
• pka: 10.36±0.70(Predicted)

Additional information on N-(7-fluoro-2-oxo-1,2-dihydroquinolin-3-yl)methylprop-2-enamide

Comprehensive Overview of N-(7-fluoro-2-oxo-1,2-dihydroquinolin-3-yl)methylprop-2-enamide (CAS No. 2361639-49-6)

The compound N-(7-fluoro-2-oxo-1,2-dihydroquinolin-3-yl)methylprop-2-enamide (CAS No. 2361639-49-6) is a fluorinated quinoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluoro substituent and an acrylamide moiety, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of kinase inhibition and cancer therapeutics.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. N-(7-fluoro-2-oxo-1,2-dihydroquinolin-3-yl)methylprop-2-enamide aligns with this trend, as the 7-fluoro group improves its pharmacokinetic properties. This compound is often discussed in forums and publications focusing on small molecule drug development and structure-activity relationships (SAR). Its acrylamide functionality also suggests potential utility in covalent inhibitor design, a hot topic in modern drug discovery.

The synthesis of CAS No. 2361639-49-6 involves multi-step organic reactions, including quinoline core formation and amide coupling. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for characterizing its purity and structure. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes for this compound to minimize waste and improve yield.

From a commercial perspective, N-(7-fluoro-2-oxo-1,2-dihydroquinolin-3-yl)methylprop-2-enamide is available through specialized chemical suppliers, often listed under categories like pharmaceutical intermediates or research chemicals. Its pricing and availability are influenced by factors such as scale of production and regulatory compliance. Laboratories handling this compound must adhere to standard safety protocols, although it is not classified as a hazardous material under current regulations.

Future research directions for CAS No. 2361639-49-6 may include in vitro and in vivo studies to evaluate its biological activity, particularly in oncology and inflammatory diseases. The compound’s quinoline scaffold is known for its versatility, and modifications to its structure could lead to novel therapeutics. As the pharmaceutical industry continues to prioritize targeted therapies, this molecule represents a promising candidate for further investigation.

In summary, N-(7-fluoro-2-oxo-1,2-dihydroquinolin-3-yl)methylprop-2-enamide (CAS No. 2361639-49-6) is a compelling example of how fluorinated heterocycles can drive innovation in drug development. Its combination of chemical stability and biological relevance positions it as a valuable tool for researchers exploring new therapeutic avenues.